Cas no 1803565-77-6 (6-(dimethylamino)-4-methyl-1H,3H-furo3,4-cpyridine-1,3-dione)

• Product Name: 6-(dimethylamino)-4-methyl-1H,3H-furo3,4-cpyridine-1,3-dione
• CAS No: 1803565-77-6
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD28954045
• CID: 4615577
• PubChem ID: 119031086
• Update Time: 2025-05-22

6-(dimethylamino)-4-methyl-1H,3H-furo3,4-cpyridine-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-(dimethylamino)-4-methyl-1H,3H-furo[3,4-c]pyridine-1,3-dione
• Furo[3,4-c]pyridine-1,3-dione, 6-(dimethylamino)-4-methyl-
• 6-(dimethylamino)-4-methyl-1H,3H-furo3,4-cpyridine-1,3-dione

• MDL： MFCD28954045
• Inchi： 1S/C10H10N2O3/c1-5-8-6(9(13)15-10(8)14)4-7(11-5)12(2)3/h4H,1-3H3
• InChI Key： WPUDUICHBHFJHI-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N(C)C)=CC2C(=O)OC(=O)C1=2

Additional information on 6-(dimethylamino)-4-methyl-1H,3H-furo3,4-cpyridine-1,3-dione

6-(Dimethylamino)-4-Methyl-1H,3H-Furo[3,4-c]Pyridine-1,3-Dione: A Comprehensive Overview

6-(Dimethylamino)-4-Methyl-1H,3H-Furo[3,4-c]Pyridine-1,3-Dione is a structurally complex organic compound with the CAS Registry Number 1803565-77-6. This compound belongs to the class of pyridinediones and features a fused furo-pyridine ring system. The presence of the dimethylamino group and methyl substituent introduces unique electronic and steric properties, making it a subject of interest in various fields of chemistry and materials science.

The molecular structure of 6-(Dimethylamino)-4-Methyl-1H,3H-Furo[3,4-c]Pyridine-1,3-Dione is characterized by a fused bicyclic system consisting of a furan ring fused to a pyridine ring. The two ketone groups at positions 1 and 3 of the pyridine ring contribute to the compound's conjugation and aromaticity. The dimethylamino group at position 6 imparts basicity and enhances solubility in polar solvents. Additionally, the methyl group at position 4 introduces steric hindrance and may influence the compound's reactivity in various chemical transformations.

Recent studies have highlighted the potential of 6-(Dimethylamino)-4-Methyl-1H,3H-Furo[3,4-c]Pyridine-1,3-Dione as a precursor for advanced materials. Researchers have explored its role in the synthesis of heterocyclic compounds with applications in optoelectronics and drug discovery. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to construct novel materials with tailored electronic properties.

The synthesis of 6-(Dimethylamino)-4-Methyl-1H,3H-Furo[3,4-c]Pyridine-1,3-Dione typically involves multi-step organic synthesis strategies. A common approach includes the condensation of appropriate aldehydes or ketones with amino compounds followed by cyclization under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

In terms of applications, 6-(Dimethylamino)-4-Methyl-1H,3H-Furo[3,4-c]Pyridine-1,3-Dione has shown promise in the field of medicinal chemistry. Its unique structure allows for interactions with biological targets such as enzymes and receptors. Preclinical studies have demonstrated its potential as a lead compound for developing therapeutic agents targeting specific diseases.

Moreover, the compound's photochemical properties have been investigated for applications in light-emitting materials. Its extended conjugation system enables efficient charge transport and emission characteristics under UV excitation. Researchers are actively exploring its integration into organic light-emitting diodes (OLEDs) to enhance device performance.

From an environmental perspective, understanding the degradation pathways of 6-(Dimethylamino)-4-Methyl-1H,3H-Furo[3,4-c]Pyridine-1,3-Dione is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic conditions and its potential to form persistent byproducts in natural environments.

In conclusion, 6-(Dimethylamino)-4-Methyl-1H,3H-Furo[3,4-c]Pyridine-1,3-Dione is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for further research and development in areas ranging from materials science to pharmacology.